Cas no 1261494-70-5 (3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid)

3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid structure
1261494-70-5 structure
Product Name:3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid
CAS No:1261494-70-5
MF:C13H8F3NO2
MW:267.203333854675
CID:2761232
PubChem ID:53223961
Update Time:2025-07-28

3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • DTXSID80687979
    • 3-(4-TRIFLUOROMETHYLPHENYL)ISONICOTINIC ACID
    • MFCD18318041
    • 3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
    • 1261494-70-5
    • SCHEMBL23354001
    • AKOS015157608
    • 3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid
    • Inchi: 1S/C13H8F3NO2/c14-13(15,16)9-3-1-8(2-4-9)11-7-17-6-5-10(11)12(18)19/h1-7H,(H,18,19)
    • InChI Key: VALBOCLYCWTLGH-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=NC=CC=1C(=O)O)(F)F

Computed Properties

  • Exact Mass: 267.05071298Da
  • Monoisotopic Mass: 267.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 50.2Ų

3-[4-(Trifluoromethyl)phenyl]pyridine-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013008919-250mg
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
1261494-70-5 97%
250mg
$504.00 2023-09-03
Alichem
A013008919-500mg
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
1261494-70-5 97%
500mg
$806.85 2023-09-03
Alichem
A013008919-1g
3-(4-(Trifluoromethyl)phenyl)isonicotinic acid
1261494-70-5 97%
1g
$1534.70 2023-09-03
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